Cas no 883548-10-5 (1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine)

• Product Name: 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine
• CAS No: 883548-10-5
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD08144803
• CID: 710420
• PubChem ID: 6498817
• Update Time: 2025-05-21

1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(pyridin-3-yl)methanamine
• (4-chlorophenyl)-pyridin-3-ylmethanamine
• 1-(4-CHLOROPHENYL)-1-(3-PYRIDINYL)METHYLAMINE
• 3-Pyridinemethanamine, a-(4-chlorophenyl)-
• C-(4-Chloro-phenyl)-C-pyridin-3-yl-methylamine
• C-(4-Chloro-phenyl)-C-pyridin-3-yl-methylaminedihydrochloride
• C-(4-CHLOROPHENYL)-C-PYRIDIN-3-YL-METHYLAMINE
• BRD-A36246984-001-01-2
• 1-(4-Chlorophenyl)-1-(pyridin-3-yl)methanamine
• AKOS000248981
• FT-0677953
• 1-(4-chlorophenyl)-1-(3-pyridinyl)methanamine
• AKOS022185565
• DTXSID80424669
• 883548-10-5
• SCHEMBL3832267
• c-(4-chloro-phenyl)-c-pyridin-3-yl-methylamine dihydrochloride
• DB-017312
• 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine

• MDL： MFCD08144803
• Inchi： 1S/C12H11ClN2/c13-11-5-3-9(4-6-11)12(14)10-2-1-7-15-8-10/h1-8,12H,14H2
• InChI Key： BGUVQMLTPOSSPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 218.06100
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 370.4°C at 760 mmHg
• Flash Point: 177.8°C
• Refractive Index: 1.612
• PSA: 38.91000
• LogP: 3.48340

1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine

1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine (CAS No. 883548-10-5): A Comprehensive Overview

1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine (CAS No. 883548-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a chlorophenyl group and a pyridinyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular formula of 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine is C₁₂H₁₁ClN₂, with a molecular weight of approximately 218.68 g/mol. Its structure features a chlorine-substituted benzene ring linked to a pyridine ring via a methylamine bridge, making it a versatile building block for further chemical modifications. This structural uniqueness has led to its exploration in the development of novel pharmaceutical agents, particularly those targeting neurological and inflammatory pathways.

One of the most discussed topics in recent scientific literature is the role of 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine in the synthesis of small molecule inhibitors. With the growing demand for targeted therapies in oncology and autoimmune diseases, this compound has emerged as a valuable precursor. Its ability to interact with specific enzyme active sites makes it a promising candidate for drug development, aligning with the current trend toward personalized medicine.

In addition to its pharmaceutical applications, 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine has shown potential in material science. Researchers are investigating its use in the design of advanced polymers and coatings, where its aromatic and heterocyclic components contribute to enhanced thermal stability and mechanical properties. This dual applicability in both life sciences and industrial chemistry underscores its broad utility.

The synthesis of 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Optimizing these processes for higher yields and purity remains a focus area for chemists, especially given the compound's increasing demand in research laboratories. Recent advancements in catalytic methods have further improved its accessibility, making it a staple in many synthetic workflows.

From a market perspective, the demand for 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine is expected to rise, driven by its expanding applications in drug discovery and material innovation. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, pharmaceutical companies, and specialty chemical firms. Its CAS No. 883548-10-5 is frequently searched in chemical databases, reflecting its growing prominence.

Safety and handling of 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine are also critical considerations. While not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time. These practical aspects are often highlighted in safety data sheets (SDS) provided by suppliers.

In conclusion, 1-(4-Chlorophenyl)-1-(3-pyridinyl)methylamine (CAS No. 883548-10-5) represents a compound of significant scientific and industrial interest. Its structural features, combined with its diverse applications, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this molecule, its role in advancing both medicine and materials science is likely to expand further.